molecular formula C11H14N4 B15353573 4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine

4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine

Cat. No.: B15353573
M. Wt: 202.26 g/mol
InChI Key: ZNYNHODTFJOOFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine is a chemical compound belonging to the class of pyrazol-3-amines This compound features a pyrazole ring substituted with a methyl group at the 4th and 5th positions and a 6-methylpyridin-3-yl group at the 2nd position

Properties

Molecular Formula

C11H14N4

Molecular Weight

202.26 g/mol

IUPAC Name

4,5-dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine

InChI

InChI=1S/C11H14N4/c1-7-4-5-10(6-13-7)15-11(12)8(2)9(3)14-15/h4-6H,12H2,1-3H3

InChI Key

ZNYNHODTFJOOFL-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(C=C1)N2C(=C(C(=N2)C)C)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine typically involves the following steps:

  • Formation of the Pyrazole Core: The pyrazole ring can be synthesized through the reaction of hydrazine with β-diketones or β-ketoesters.

  • Substitution at the 2nd Position: The pyrazole core is then substituted with the 6-methylpyridin-3-yl group through nucleophilic substitution reactions.

  • Methylation: Finally, methylation at the 4th and 5th positions is achieved using methylating agents such as methyl iodide or dimethyl sulfate.

Industrial Production Methods: In an industrial setting, the compound is synthesized using large-scale reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine can undergo various chemical reactions, including:

  • Oxidation: Oxidation reactions can be performed using oxidizing agents such as potassium permanganate or chromium trioxide.

  • Reduction: Reduction reactions can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

  • Substitution: Nucleophilic substitution reactions can be carried out using nucleophiles such as amines or alkyl halides.

Common Reagents and Conditions:

  • Oxidation: Potassium permanganate (KMnO4) in acidic medium.

  • Reduction: Lithium aluminum hydride (LiAlH4) in ether.

  • Substitution: Methyl iodide (CH3I) in the presence of a base.

Major Products Formed:

  • Oxidation: Formation of corresponding oxo-compounds.

  • Reduction: Formation of corresponding amines or alcohols.

  • Substitution: Formation of various substituted pyrazoles.

Scientific Research Applications

4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine has several scientific research applications:

  • Chemistry: It serves as a building block for the synthesis of more complex molecules and heterocyclic compounds.

  • Biology: The compound can be used as a probe in biological studies to understand cellular processes and interactions.

  • Medicine: It has potential therapeutic applications, including as an intermediate in the synthesis of pharmaceuticals.

  • Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to desired biological outcomes. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

4,5-Dimethyl-2-(6-methylpyridin-3-yl)pyrazol-3-amine is similar to other pyrazol-3-amines and pyridine derivatives. its unique substitution pattern and structural features distinguish it from other compounds in its class. Some similar compounds include:

  • Pyrazole derivatives: Other pyrazoles with different substituents.

  • Pyridine derivatives: Pyridines with various functional groups.

Does this cover everything you were looking for, or is there something specific you'd like to dive deeper into?

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.